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Compound of Interest

(Bromomethyl)triphenylphosphoni
Compound Name:
um bromide

Cat. No.: B085707

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of (bromomethyl)triphenylphosphonium
bromide, a versatile reagent in organic synthesis. It covers its chemical and physical
properties, key applications in research and industry, and a detailed experimental protocol for
its synthesis. This document is intended to serve as a practical resource for professionals in the
fields of chemistry and drug development.

Core Properties

(Bromomethyl)triphenylphosphonium bromide is a quaternary phosphonium salt that is
widely utilized as a precursor for the generation of phosphonium ylides, which are crucial
intermediates in various chemical transformations, most notably the Wittig reaction.[1][2]

The key quantitative and physical properties of (bromomethyl)triphenylphosphonium
bromide are summarized in the table below for easy reference.
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Property Value Citations
Molecular Weight 436.12 g/mol [11[3114115]
Molecular Formula Ci9H17Br2P [1][41[6]
CAS Number 1034-49-7 [1][4][5]
Melting Point 234 - 236 °C [11[5]16]
Appearance White to pale yellow powder [1]

Purity = 96% (GC) [1]
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Applications in Research and Drug Development

(Bromomethyl)triphenylphosphonium bromide is a valuable reagent with a broad range of
applications, primarily centered around its role in carbon-carbon bond formation.[1]

o Wittig Reaction: Its most prominent application is as a precursor to a phosphonium ylide for
the Wittig reaction, a fundamental method for synthesizing alkenes from aldehydes and
ketones. This reaction is pivotal in the synthesis of complex organic molecules, including
active pharmaceutical ingredients (APIs) and fine chemicals.[2][7]

o Pharmaceutical and Agrochemical Synthesis: The compound serves as a key reagent in the
synthesis of various organophosphorus compounds that are integral to the development of
new pharmaceuticals and agrochemicals.[1] It has been used as a reactant in the synthesis
of vitamin D analogs with anticancer activity and monohalovinylated pyrethroids with
insecticidal properties.[8]

» Material Science: It is explored in material science for the creation of advanced materials
such as conductive polymers and sensors.[1] It is also used for the synthesis of diferrocenyl
molecular wires.[8]

e Bioconjugation and Labeling: The reagent is employed in bioconjugation techniques to link
biomolecules to other molecules or surfaces, which is beneficial for drug delivery systems
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and diagnostic applications.[1] It can also be utilized in the fluorescent labeling of proteins
and nucleic acids.[1]

o Catalysis: It is used in the development of phosphonium-based catalysts. Its ability to
stabilize reactive intermediates can enhance the efficiency of various catalytic processes.[1]

Experimental Protocol: Synthesis of
(Bromomethyl)triphenylphosphonium bromide

This section details a common laboratory procedure for the synthesis of
(bromomethyl)triphenylphosphonium bromide.

Objective: To synthesize (bromomethyl)triphenylphosphonium bromide from
triphenylphosphine and dibromomethane.

Materials:

e Triphenylphosphine (215.0 g, 0.82 mol)

Dibromomethane (115 mL, 1.64 mol)

Toluene (600 mL)

Nitrogen gas supply

Reflux apparatus

Filtration equipment
Procedure:[3]
e Set up a reflux apparatus under a nitrogen atmosphere.

¢ In a suitable reaction flask, dissolve 215.0 grams (0.82 moles) of triphenylphosphine and 115
mL (1.64 moles) of dibromomethane in 600 mL of toluene.

¢ Heat the stirred solution to reflux and maintain this temperature for approximately eight
hours.
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« After the initial reflux period, a solid precipitate will have formed. Collect this solid by
filtration.

» Take the filtrate and heat it to reflux for an additional eight hours.

e Cool the reaction mixture, which will result in the formation of more solid. Collect this
additional solid by filtration.

o Combine the solids collected from both filtration steps. The combined product is
(bromomethyl)triphenylphosphonium bromide. The total yield is approximately 280
grams.

Visualization of a Key Application: The Wittig
Reaction

The following diagram illustrates the general workflow of the Wittig reaction, a primary
application of (bromomethyl)triphenylphosphonium bromide. The process begins with the
deprotonation of the phosphonium salt to form the ylide, which then reacts with a carbonyl
compound to yield an alkene.

Step 1: Ylide Formation
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Caption: Workflow of the Wittig reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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